N-Stearoyl Taurine

• CAS No.: 63155-80-6
• Product Name: N-Stearoyl Taurine
• Molecular Formula: C20H41NO4S
• Molecular Weight: 391.6 g/mol
• IUPAC Name: 2-(octadecanoylamino)ethanesulfonic acid
• Standard InChI: InChI=1S/C20H41NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(22)21-18-19-26(23,24)25/h2-19H2,1H3,(H,21,22)(H,23,24,25)
• Standard InChIKey: LMIJIHJZVURGQK-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NCCS(=O)(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCCS(=O)(=O)O
• Description: Several different arachidonoyl amino acids, including N-arachidonoyl dopamine (NADA) and N-arachidonoyl serine (ARA-S), have been isolated and characterized from bovine brain. During mass spectral lipidomic analysis of rat brain, a series of fatty acyl amides of a third amino acid, taurine, was discovered. This novel class of compounds is present in kidney and activates members of the transient receptor potential (TRP) family of calcium channels. N-Stearoyl taurine is a prominent amino-acyl endocannabinoid isolated from rat brain during lipidomics profiling.
• Synonyms: 2-[(1-oxooctadecyl)amino]-ethanesulfonic acid
• Reference: 1.Huang, S.M.,Bisogno, T.,Petros, T.J., et al. Identification of a new class of molecules, the arachidonyl amino acids, and characterization of one member that inhibits pain. The Journal of Biological Chemisty 276(46), 42639-42644 (2001).
• PubChem Compound: 168274
• Last Modified: Nov 11 2021